Cas no 866589-63-1 (3-benzoyl-6-ethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-benzoyl-6-ethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866589-63-1
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 6321534
• PubChem ID: 2136453
• Update Time: 2025-11-01

3-benzoyl-6-ethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-benzoyl-6-ethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• 3-benzoyl-6-ethoxy-1-(2-methoxybenzyl)quinolin-4(1H)-one
• F1604-0169
• AKOS001830116
• 866589-63-1
• 3-benzoyl-6-ethoxy-1-[(2-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
• 3-benzoyl-6-ethoxy-1-[(2-methoxyphenyl)methyl]quinolin-4-one

• Inchi： 1S/C26H23NO4/c1-3-31-20-13-14-23-21(15-20)26(29)22(25(28)18-9-5-4-6-10-18)17-27(23)16-19-11-7-8-12-24(19)30-2/h4-15,17H,3,16H2,1-2H3
• InChI Key： AUUIRMJBCAKXNB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C(C(C(C1C=CC=CC=1)=O)=CN2CC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 413.16270821g/mol
• Monoisotopic Mass: 413.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-benzoyl-6-ethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

Introduction to 3-Benzoyl-6-Ethoxy-1-(2-Methoxyphenyl)methyl-1,4-Dihydroquinolin-4-One (CAS No. 866589-63-1)

3-Benzoyl-6-ethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866589-63-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The unique structural features of this compound, such as the benzoyl, ethoxy, and methoxyphenyl substituents, contribute to its distinct pharmacological profile.

The chemical structure of 3-Benzoyl-6-ethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one is characterized by a 1,4-dihydroquinoline core with various functional groups attached. The benzoyl group at the 3-position and the ethoxy group at the 6-position are crucial for its biological activity. Additionally, the methoxyphenyl substituent at the 1-position further enhances its pharmacological properties by modulating its interactions with biological targets.

Recent studies have highlighted the potential of 3-Benzoyl-6-ethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one in various therapeutic areas. One notable application is in the treatment of bacterial infections. Quinolones are well-known for their broad-spectrum antibacterial activity, and this compound has shown promising results in inhibiting the growth of both Gram-positive and Gram-negative bacteria. The mechanism of action involves interfering with bacterial DNA gyrase and topoisomerase IV, essential enzymes for DNA replication and repair.

In addition to its antibacterial properties, 3-Benzoyl-6-ethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a potential candidate for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 3-Benzoyl-6-ethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one have also been studied extensively. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its clinical development. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It is metabolized primarily in the liver by cytochrome P450 enzymes and excreted mainly through urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Benzoyl-6-ethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one in humans. Preliminary results from phase I trials have shown that it is well-tolerated with no significant adverse effects at therapeutic doses. Phase II trials are expected to provide more detailed information on its therapeutic potential in specific disease conditions.

The development of new drugs based on 3-Benzoyl-6-ethoxy-1-(2-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one is an exciting area of research with significant implications for public health. Its unique combination of antibacterial and anti-inflammatory properties makes it a promising candidate for treating a wide range of diseases. Ongoing research aims to optimize its structure to enhance its potency and reduce any potential side effects.

In conclusion, 3-Benzoyl-6-Ethoxy-1-(2-Methoxyphenyl)methyl-1,4-Dihydroquinolin-4-One (CAS No. 866589-63-1) is a versatile compound with significant potential in medicinal chemistry. Its broad-spectrum antibacterial activity and anti-inflammatory effects make it a valuable candidate for developing new therapeutic agents. Continued research and clinical trials will further elucidate its full therapeutic potential and pave the way for its use in clinical practice.